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Compound of Interest

Compound Name: cis-Tadalafil-d3

Cat. No.: B12425599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of cis-
Tadalafil-d3 for research purposes. It includes a summary of suppliers, key product

specifications, a detailed experimental protocol for its potential application as an internal

standard in bioanalytical methods, and a diagram of the relevant signaling pathway.

Commercial Availability
cis-Tadalafil-d3 and its enantiomer, cis-ent-Tadalafil-d3, are available from specialized

chemical suppliers as research-grade materials. The following tables summarize the available

information from prominent suppliers. Researchers are advised to request a Certificate of

Analysis (COA) from the supplier for detailed quantitative data, including purity and isotopic

enrichment, prior to purchase.

Table 1: Commercial Suppliers of cis-Tadalafil-d3
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Supplier
Product
Name

Catalogu
e No.

CAS No.
Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Pharmaffili

ates

cis-

Tadalafil-d3

PA STI

080760
N/A

C₂₂H₁₆D₃N

₃O₄
392.42

Enquire for

COA

LGC

Standards

cis-ent-

Tadalafil-d3

TRC-

T004532

1329799-

70-3

C₂₂H₁₆D₃N

₃O₄
392.42

Enquire for

COA

Table 2: Additional Specifications from Supplier Information

Product Appearance
Storage
Conditions

Shipping
Conditions

Applications

cis-Tadalafil-d3 White Solid[1]
2-8°C

Refrigerator[1]
Ambient[1]

Labelled (6R)-

cis-enantiomer of

Tadalafil[1]

cis-ent-Tadalafil-

d3
- - -

Labelled (6S)-

cis-enantiomer of

Tadalafil

Tadalafil Signaling Pathway
Tadalafil, and by extension its isomers, primarily acts as a potent and selective inhibitor of

phosphodiesterase type 5 (PDE5). The inhibition of PDE5 enhances the effects of nitric oxide

(NO) by preventing the degradation of cyclic guanosine monophosphate (cGMP). This leads to

smooth muscle relaxation and increased blood flow in the corpus cavernosum, which is the

mechanism for treating erectile dysfunction. This pathway is also relevant in the treatment of

pulmonary arterial hypertension.
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Tadalafil's mechanism of action via PDE5 inhibition.

Experimental Protocols
While a specific experimental protocol for cis-Tadalafil-d3 is not readily available in the

published literature, its structural similarity to Tadalafil-d3 suggests it would be an excellent

internal standard for the quantification of cis-Tadalafil or Tadalafil in biological matrices using

liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a detailed

protocol adapted from a validated method for the determination of Tadalafil in human plasma

using Tadalafil-d3 as an internal standard, which can be readily modified for cis-Tadalafil-d3.

[2][3]

Objective
To develop and validate a sensitive and specific LC-MS/MS method for the quantification of

Tadalafil (or cis-Tadalafil) in human plasma using cis-Tadalafil-d3 as an internal standard.

Materials and Reagents
Analytes: Tadalafil (or cis-Tadalafil) and cis-Tadalafil-d3 (as internal standard, IS)
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Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Formic acid, Ammonium

formate

Water: Deionized water

Plasma: Drug-free human plasma with K₂EDTA as an anticoagulant

Solid Phase Extraction (SPE) Cartridges: As needed for sample clean-up (e.g., Phenomenex

Strata-X-C)[2][3]

Instrumentation
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.[2][3]

Data System: Software for instrument control, data acquisition, and processing.

Standard Solutions Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of Tadalafil (or cis-Tadalafil)

and cis-Tadalafil-d3 in methanol.

Working Standard Solutions: Prepare serial dilutions of the Tadalafil stock solution with a

methanol/water (1:1 v/v) mixture to create calibration standards.

Internal Standard Working Solution: Dilute the cis-Tadalafil-d3 stock solution with

methanol/water to a final concentration of 50 ng/mL.

Sample Preparation (Solid Phase Extraction)
To 200 µL of plasma sample, add 25 µL of the internal standard working solution (50 ng/mL

cis-Tadalafil-d3).[2]

Add 500 µL of water and vortex to mix.[2]

Condition an SPE cartridge with 1.0 mL of methanol followed by 1.0 mL of water.[2]
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Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1.0 mL of water.

Dry the cartridge under a stream of nitrogen.

Elute the analyte and internal standard with 500 µL of the mobile phase.[2]

Inject an aliquot (e.g., 10 µL) into the LC-MS/MS system.[2]

Chromatographic and Mass Spectrometric Conditions
LC Column: A suitable C18 column (e.g., Synergi™ Hydro-RP C18, 100 mm × 4.6 mm, 4

µm).[2]

Mobile Phase: A mixture of methanol and 10 mM ammonium formate (pH 4.0) (90:10, v/v).[2]

Flow Rate: 0.9 mL/min.[2]

Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

Multiple Reaction Monitoring (MRM) Transitions:

Tadalafil: m/z 390.3 → 268.2[3]

Tadalafil-d3: m/z 393.1 → 271.2[3]

Note: The exact m/z transitions for cis-Tadalafil and cis-Tadalafil-d3 should be determined

by direct infusion and optimization on the specific mass spectrometer being used.

Method Validation
The adapted method should be validated according to regulatory guidelines (e.g., FDA

Bioanalytical Method Validation) for parameters including:

Selectivity and Specificity

Linearity and Range
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Accuracy and Precision (intra- and inter-day)

Recovery

Matrix Effect

Stability (freeze-thaw, short-term, long-term, and post-preparative)

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflow for using cis-Tadalafil-d3 as an internal

standard in a pharmacokinetic study and the logical relationship of the analytical method

components.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12425599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacokinetic Study Workflow

Dosing of Test Subject
with Tadalafil

Collection of Biological Samples
(e.g., Plasma) over Time

Spiking of Samples with
cis-Tadalafil-d3 (Internal Standard)

Sample Preparation
(e.g., Solid Phase Extraction)

LC-MS/MS Analysis

Quantification of Tadalafil
Concentration

Pharmacokinetic Analysis
(Cmax, Tmax, AUC, etc.)

Click to download full resolution via product page

Workflow for a pharmacokinetic study using a deuterated internal standard.
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LC-MS/MS Method Logic
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Logical relationship of components in the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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